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Abstract: This technical guide provides a focused overview of the fundamental physicochemical
properties of ethyl tridecanoate, specifically its molecular formula and weight. These
parameters are critical for a wide range of applications, from analytical chemistry and quality
control to its use as a biochemical reagent in life sciences research.[1] This document presents
these core data points in a structured format and outlines the standard experimental workflows
for their determination.

Core Molecular Data

Ethyl tridecanoate is a fatty acid ethyl ester.[2] Its fundamental molecular properties are
essential for accurate stoichiometric calculations, analytical method development, and
interpretation of experimental results. The molecular formula and weight have been determined
and are presented below.

A summary of the key quantitative molecular data for ethyl tridecanoate is provided in Table 1.

Table 1: Molecular Formula and Weight of Ethyl Tridecanoate
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Property Value Source

PubChem[2], Larodan[3],
Molecular Formula C15H3002

NIST[4]
Molecular Weight 242.40 g/mol PubChem, TargetMol, Cheméo
Exact Mass 242.22458 g/mol PubChem
CAS Registry Number 28267-29-0 NIST

Experimental Protocols for Determination
The molecular formula and weight of a compound like ethyl tridecanoate are typically
determined and verified using a combination of mass spectrometry and elemental analysis.

2.1. Mass Spectrometry for Molecular Weight Determination

Mass spectrometry (MS) is the primary technique for determining the molecular weight of a
compound.

¢ Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to find the
molecular weight.

o Methodology:

o Sample Preparation: A dilute solution of ethyl tridecanoate is prepared in a suitable
volatile solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into the mass spectrometer and ionized. Electron
lonization (El) is a common method for this type of molecule.

o Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a
mass analyzer (e.g., quadrupole or time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value. The peak
corresponding to the intact molecule (molecular ion, M+) provides the molecular weight.
High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps in
confirming the elemental composition.
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2.2. Elemental Analysis for Molecular Formula Verification

Elemental analysis provides the percentage composition of elements (carbon, hydrogen,
oxygen) in the compound, which is used to empirically determine the molecular formula.

o Objective: To determine the relative percentages of Carbon, Hydrogen, and Oxygen in ethyl
tridecanoate.

o Methodology:

o Combustion: A precisely weighed sample of ethyl tridecanoate is combusted in a furnace
with an excess of oxygen.

o Gas Separation: The combustion products (COz, H20) are passed through a series of
columns that separate them.

o Quantification: The amounts of CO2 and H20 are measured using detectors (e.g., thermal
conductivity). The percentage of carbon and hydrogen in the original sample is calculated
from these measurements.

o Oxygen Determination: The percentage of oxygen is typically determined by difference.

o Formula Calculation: The percentage composition is used to calculate the empirical
formula. Combined with the molecular weight from mass spectrometry, the definitive
molecular formula (C15H3002) is established.

Visualization of Analytical Workflow

The logical flow for determining the molecular formula and weight of a chemical entity like ethyl
tridecanoate is depicted in the following diagram. This workflow starts with the sample and
branches into two parallel analytical pathways that converge to provide the final, confirmed
molecular identity.
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Caption: Workflow for Molecular Formula and Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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